Acetic acid, (2,4-dichlorophenoxy)-, 2-butoxypropyl ester

• CAS No.: 1320-18-9
• Product Name: Acetic acid, (2,4-dichlorophenoxy)-, 2-butoxypropyl ester
• Molecular Formula: C15H20Cl2O4
• Molecular Weight: 335.2 g/mol
• IUPAC Name: 2-butoxypropyl 2-(2,4-dichlorophenoxy)acetate
• Standard InChI: InChI=1S/C15H20Cl2O4/c1-3-4-7-19-11(2)9-21-15(18)10-20-14-6-5-12(16)8-13(14)17/h5-6,8,11H,3-4,7,9-10H2,1-2H3
• Standard InChIKey: LRWRQXJLRYTGCK-UHFFFAOYSA-N
• Impurities: SIXTEEN SAMPLES OF 2,4-D, AS ESTERS AND AMINE SALTS, WERE ANALYZED FOR CHLORINATED DIBENZO-P-DIOXINS. DI-, TRI-, & TETRA-CHLORODIBENZO-P-DIOXINS WERE IDENTIFIED. ESTER FORMULATIONS SHOWED MUCH HIGHER LEVELS OF CONTAMINATION THAN AMINE /2,4-D ESTERS AND AMINE SALTS/; Various esters, salts & mixtures with other herbicides have been marketed by many companies over the past 40 years. ... A sequestering agent is included in commercial formulations to prevent precipitation of calcium or magnesium salts by hard water.
• SMILES: CCCCOC(C)COC(=O)COC1=C(C=C(C=C1)Cl)Cl
• Canonical SMILES: CCCCOC(C)COC(=O)COC1=C(C=C(C=C1)Cl)Cl
• Flash Point: Greater than 175 °F (Open cup) /2,4-D esters/
• Shelf Life: Decomposes to salt in alkaline water, half-life at pH 9 is 4.4 hr, at pH 6, half-life is 180 days. /From table/; Shelf life of ester formulations varies, depending on the emulsifying system. Some retain satisfactory emulsifying properties after 3 yr. /2,4-D ester formulations/
• Solubility: Soluble in oils /2,4-D esters/
• Synonyms: 2,4-dichlorophenoxyacetic acid propylene glycol butyl ether ester; mono-PGBE 2,4-D; PGBE 2,4-D
• Vapor Pressure: 2.4 mm Hg 25 °C (90% ester)
• PubChem Compound: 14840
• Last Modified: Dec 23 2021